![molecular formula C16H19BrN4O3 B2807763 (4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone CAS No. 1448029-42-2](/img/structure/B2807763.png)
(4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((3-bromopyridin-2-yl)oxy)piperidin-1-yl)(3-methoxy-1-methyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C16H19BrN4O3 and its molecular weight is 395.257. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds with structures incorporating elements similar to the specified chemical have been synthesized and evaluated for their antimicrobial properties. For instance, a series of compounds synthesized by Kumar et al. (2012) demonstrated good antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole, with methoxy group-containing compounds showing higher activity (Kumar et al., 2012).
Synthesis Methodologies
Shevchuk et al. (2012) developed a convenient method for preparing (1H-Azol-1-yl)piperidines, demonstrating the synthetic versatility of compounds containing piperidinyl and azolyl groups through arylation and subsequent reduction (Shevchuk et al., 2012).
Structural Analysis and Isomorphism
Swamy et al. (2013) explored the structural characteristics of heterocyclic analogues, revealing insights into their isomorphism and the effects of chlorine-methyl (Cl-Me) exchange, which might be relevant for understanding the structural implications of substituents in similar compounds (Swamy et al., 2013).
Potential Anticancer Applications
Research by Gouhar and Raafat (2015) on the synthesis of certain heterocyclic compounds and their reactions with nucleophiles aimed at evaluating their anticancer potential indicates a growing interest in exploring such compounds for therapeutic applications (Gouhar & Raafat, 2015).
Pharmacological Evaluation
Compounds incorporating piperidinyl and pyrazolyl groups have been evaluated for their potential as TRPV4 antagonists in the treatment of pain, showcasing the pharmacological interest in such structures (Tsuno et al., 2017).
Properties
IUPAC Name |
[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrN4O3/c1-20-10-12(14(19-20)23-2)16(22)21-8-5-11(6-9-21)24-15-13(17)4-3-7-18-15/h3-4,7,10-11H,5-6,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKULFMQVWKHBHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)N2CCC(CC2)OC3=C(C=CC=N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.